Cas no 7769-33-7 (Nonanedioic acid,1,9-bis(2-chloroethyl) ester)

• Product Name: Nonanedioic acid,1,9-bis(2-chloroethyl) ester
• CAS No: 7769-33-7
• MF: C₁₃H₂₂Cl₂O₄
• MW: 313.217382907867
• CID: 579947
• PubChem ID: 246080
• Update Time: 2025-04-19

Nonanedioic acid,1,9-bis(2-chloroethyl) ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid,1,9-bis(2-chloroethyl) ester
• bis(2-chloroethyl) nonanedioate
• AC1L6HAI
• AG-H-11010
• CTK5E4775
• NCIOpen2_007769
• NSC58664
• NSC-58664
• Azelaic acid bis(2-chloroethyl) ester
• 7769-33-7
• DTXSID30289043
• NSC 58664

• Inchi： 1S/C13H22Cl2O4/c14-8-10-18-12(16)6-4-2-1-3-5-7-13(17)19-11-9-15/h1-11H2
• InChI Key： JBOTUGFOUOKZJI-UHFFFAOYSA-N
• SMILES： ClCCOC(CCCCCCCC(=O)OCCCl)=O

Computed Properties

• Exact Mass: 312.08966
• Monoisotopic Mass: 312.0895146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.097 g/l) (25 º C),
• PSA: 52.6
• LogP: 3.28110